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Compound of Interest

Compound Name: 2,6-Dibromo-3-hydroxypyridine

Cat. No.: B188541

An In-depth Technical Guide to the Stability and Storage of 2,6-Dibromo-3-pyridinol

For researchers, scientists, and professionals in drug development, ensuring the stability and
integrity of chemical compounds is paramount. This guide provides a comprehensive overview
of the stability profile and optimal storage conditions for 2,6-Dibromo-3-pyridinol (CAS RN:
6602-33-1), a versatile intermediate used in the synthesis of pharmaceuticals and
agrochemicals.[1]

Chemical and Physical Properties

Understanding the fundamental properties of 2,6-Dibromo-3-pyridinol is the first step in
establishing appropriate handling and storage protocols. The compound is a solid, appearing
as a white to light yellow powder or crystal.[2][3]
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Property Value Source
CAS Number 6602-33-1 [11[2]13][4]
Molecular Formula CsHsBr2NO [2]
Molecular Weight 252.89 g/mol [2]
Appearance White to Light yellow powder to e
crystal
Melting Point 164.0 to 168.0 °C[2][3]; 166 °C  [2][3]
Purity >97.0% (Titration) [1][2]13]
Synonyms 2,6-Dibromo-3-hydroxypyridine  [1][2][3]
Solubility Soluble in Methanol [2]

Stability Profile

The stability of 2,6-Dibromo-3-pyridinol is influenced by environmental factors such as
temperature, light, and the presence of incompatible substances.

General Stability

Safety data for closely related compounds suggests that halogenated pyridinols are generally
stable under normal, recommended storage conditions.[5][6][7] However, specific stressors can
lead to degradation.

Conditions to Avoid

To maintain the compound's integrity, exposure to the following should be minimized:
e Heat and Ignition Sources: Avoid high temperatures, sparks, and open flames.[6][8][9][10]

e Incompatible Materials: Direct contact with strong oxidizing agents and strong acids should
be prevented.[5][6][8][9]

e Sunlight: Storage away from direct sunlight is recommended, implying potential
photosensitivity.[8]
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Hazardous Decomposition Products

In the event of a fire or thermal decomposition, 2,6-Dibromo-3-pyridinol may break down into
hazardous substances.[5][6][11] These include:

o Carbon monoxide (CO) and Carbon dioxide (CO2)[5][6]
» Nitrogen oxides (NOXx)[5][6]

» Hydrogen bromide (HBr) gas / Hydrogen halides[5][6][9][11]

Potential Degradation Pathway

2,6-Dibromo-3-pyridinol
(CsHsBrzNO)

Subjected to

Stress Conditions
(e.g., Heat, Combustion)

Decomposition Products

ﬂ
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Caption: General decomposition of 2,6-Dibromo-3-pyridinol under stress.

Recommended Storage Conditions

Proper storage is critical for preserving the purity and stability of 2,6-Dibromo-3-pyridinol.
Recommendations vary slightly among suppliers, but a consistent theme of a controlled,
isolated environment emerges.
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Parameter Recommendation Source(s)

Room Temperature
Temperature (Recommended in a cool [2]
place, <15°C)

Keep refrigerated [5]
Cool, dry place [6][8][10]
Atmosphere Dry, well-ventilated area [51[6]1[8]1[10]
Container Tightly closed container [5I6I718IoN10][11][12]
) Store away from direct sunlight
Light [21[8]
(dark place)

Store segregated from
Segregation incompatible chemicals (e.qg., [8]

strong oxidizers)

Consolidated Recommendation: For optimal stability, 2,6-Dibromo-3-pyridinol should be stored
in a tightly sealed container in a refrigerated, dry, dark, and well-ventilated area. The storage
location should be separate from strong oxidizing agents and acids.

Experimental Protocol: Stability Testing

While specific stability studies for 2,6-Dibromo-3-pyridinol are not publicly available, a standard
protocol based on ICH guidelines can be established to assess its stability under various
conditions.

Objective

To evaluate the stability of 2,6-Dibromo-3-pyridinol under long-term and accelerated storage
conditions to determine its re-test period or shelf life.

Materials and Equipment

¢ 2,6-Dibromo-3-pyridinol (minimum of three batches)
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Container closure systems identical to those proposed for marketing

Calibrated stability chambers

Validated stability-indicating HPLC method (for assay and impurity profiling)

Karl Fischer titrator (for water content)

pH meter

Spectrophotometer

Experimental Procedure

1.

Initial Analysis (Time Zero):

Perform a complete analysis on all batches, including appearance, assay, purity (by HPLC),
water content, and melting point.

. Long-Term Stability Testing:

Storage Condition: 25 °C + 2 °C/ 60% RH + 5% RH.

Testing Frequency: Every 3 months for the first year, every 6 months for the second year,
and annually thereafter.[13][14][15]

Duration: Continue for a period sufficient to cover the proposed re-test period (e.g., 24
months).[14]

. Accelerated Stability Testing:

Storage Condition: 40 °C £ 2 °C / 75% RH + 5% RH.

Testing Frequency: Minimum of three time points, including initial and final (e.g., 0, 3, and 6
months).[15]

Evaluation: If a "significant change" occurs, additional testing at an intermediate condition
(30 °C £ 2 °C/65% RH £ 5% RH) should be conducted.[13][14][15] A significant change is
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typically defined as a 5% change in assay from its initial value or failure to meet any other
specification.

4. Stress Testing (Forced Degradation):

o Expose the compound to heat (e.g., 60°C), light (ICH Q1B photostability testing), acid/base
hydrolysis (e.g., 0.1N HCI, 0.1N NaOH), and oxidation (e.g., 3% H203).

e The goal is to generate a modest level of degradation (10-30%) to demonstrate the
specificity of the analytical method and identify potential degradation products.[13]

Data Evaluation

Analyze the data for trends over time. The stability profile is established by evaluating the
assay values, impurity levels, and physical characteristics at each time point. This information
is used to propose a re-test period, during which the compound is expected to remain within its
guality specifications under the defined storage conditions.
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Handling and Storage Workflow for 2,6-Dibromo-3-pyridinol

Receive Compound

Inspect Container
for Damage

Log into Inventory
(Date Received)

for Handling Precautions

(Review Safety Data Sheet (SDS))

Select Storage Location

Store in Tightly Sealed Container
in Designated Area:
- Cool / Refrigerated
- Dry & Well-Ventilated
- Dark (Away from Light)
- Segregated from Incompatibles

Click to download full resolution via product page

Caption: Decision workflow for proper handling and storage.
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Conclusion

2,6-Dibromo-3-pyridinol is a stable compound when handled and stored correctly. The key to
maintaining its long-term integrity lies in preventing exposure to heat, light, and incompatible
materials such as strong oxidizing agents. The recommended storage condition is in a tightly
sealed container within a cool (preferably refrigerated), dry, dark, and well-ventilated
environment. Adherence to these guidelines and the principles of formal stability testing will
ensure the compound's quality and reliability for research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dibromo-3-pyridinol stability and storage
conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188541#2-6-dibromo-3-pyridinol-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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